Cas no 16822-31-4 (phosphorane, bis(4-methylphenyl)phenyl-, sulfide)

• Product Name: phosphorane, bis(4-methylphenyl)phenyl-, sulfide
• CAS No: 16822-31-4
• MF: C₂₀H₁₉PS
• MW: 322.403624773026
• CID: 1349090
• PubChem ID: 53869001
• Update Time: 2025-04-20

phosphorane, bis(4-methylphenyl)phenyl-, sulfide Chemical and Physical Properties

Names and Identifiers

• phosphorane, bis(4-methylphenyl)phenyl-, sulfide
• Bis(4-methylphenyl)(phenyl)phosphine sulfide
• LogP
• bis(4-methylphenyl)-phenyl-sulfanylidene-λ⁵-phosphane
• 16822-31-4
• Bis(4-methylphenyl)(phenyl)sulfanylidene-lambda~5~-phosphane
• DTXSID90707273
• SCHEMBL10521791

• Inchi： 1S/C20H19PS/c1-16-8-12-19(13-9-16)21(22,18-6-4-3-5-7-18)20-14-10-17(2)11-15-20/h3-15H,1-2H3
• InChI Key： HBTVPYKDOWMLIA-UHFFFAOYSA-N
• SMILES： S=P(C1C=CC=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 322.09467
• Monoisotopic Mass: 322.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• Density: 1.169
• Boiling Point: 450.821°C at 760 mmHg
• Flash Point: 226.448°C
• Refractive Index: 1.638
• PSA: 0
• LogP: 4.70980